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Compound of Interest

Compound Name: PF-4136309

Cat. No.: B3158423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-4136309, also known as INCB8761, is a potent and selective antagonist of the C-C

chemokine receptor 2 (CCR2).[1][2][3] CCR2 and its primary ligand, monocyte chemoattractant

protein-1 (MCP-1 or CCL2), play a crucial role in the recruitment of monocytes and

macrophages to sites of inflammation and tumorigenesis.[4][5] By blocking the CCL2/CCR2

signaling axis, PF-4136309 has been investigated for its potential therapeutic benefits in

various inflammatory diseases and cancers.[2][6] These application notes provide detailed

protocols for the preparation and oral gavage administration of PF-4136309 in rats for

preclinical research.
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Target Species IC50 (nM) Assay Type

CCR2 Human 5.2 Binding Assay

CCR2 Mouse 17 Binding Assay

CCR2 Rat 13 Binding Assay

Chemotaxis Human 3.9 Chemotaxis Assay

Chemotaxis Mouse 16 Chemotaxis Assay

Chemotaxis Rat 2.8 Chemotaxis Assay

Calcium Mobilization - 3.3 Signaling Assay

ERK Phosphorylation - 0.5 Signaling Assay

Data compiled from multiple sources.[1][2][7][8]

Pharmacokinetic Parameters of PF-4136309 in Rats (Oral
Administration)

Parameter Value Unit Dosing

Bioavailability 78 % Oral

Tmax (Time to Peak

Concentration)
1.2 hours Oral

Half-life (t1/2) 2.5 hours Intravenous

Data from a study involving oral administration.[1][7]

Experimental Protocols
Formulation of PF-4136309 for Oral Gavage
PF-4136309 is sparingly soluble in aqueous solutions and requires a suitable vehicle for oral

administration.[9] Below are several recommended formulation protocols. The choice of vehicle

may depend on the specific experimental requirements and institutional guidelines.
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Protocol 1: Ethanol, PEG300, Tween-80, and Saline Formulation

This protocol yields a clear solution suitable for oral gavage.

Materials:

PF-4136309 powder

Ethanol (200 proof)

PEG300

Tween-80

Sterile Saline (0.9% NaCl)

Sterile tubes and syringes

Procedure (for a 1 mL working solution):

Prepare a stock solution of PF-4136309 in ethanol (e.g., 50 mg/mL).

In a sterile tube, add 100 µL of the ethanol stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of sterile saline to bring the final volume to 1 mL.

Vortex the final solution to ensure it is well-mixed before administration.

Protocol 2: Corn Oil Formulation

Materials:

PF-4136309 powder

Ethanol (200 proof)
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Corn oil

Sterile tubes and syringes

Procedure (for a 1 mL working solution):

Prepare a stock solution of PF-4136309 in ethanol (e.g., 50 mg/mL).

In a sterile tube, add 100 µL of the ethanol stock solution.

Add 900 µL of corn oil and mix thoroughly until a uniform suspension is achieved.

Protocol 3: SBE-β-CD in Saline Formulation

Materials:

PF-4136309 powder

Ethanol (200 proof)

20% (w/v) Captisol® (SBE-β-CD) in sterile saline

Sterile tubes and syringes

Procedure (for a 1 mL working solution):

Prepare a stock solution of PF-4136309 in ethanol (e.g., 50 mg/mL).

In a sterile tube, add 100 µL of the ethanol stock solution.

Add 900 µL of 20% SBE-β-CD in saline and mix thoroughly.

Oral Gavage Administration Protocol in Rats
This protocol outlines the standard procedure for administering a compound via oral gavage to

rats.

Materials:
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Prepared PF-4136309 formulation

Appropriately sized oral gavage needle (16-18 gauge with a ball tip for adult rats)

Syringe (1-3 mL)

Animal scale

Personal Protective Equipment (PPE): gloves, lab coat, eye protection

Procedure:

Animal Preparation:

Weigh the rat to determine the accurate dosing volume. A common dosing volume is 5-10

mL/kg.

Properly restrain the rat to immobilize the head and align it with the body.[10] This can be

achieved by gently scruffing the back of the neck.

Gavage Needle Measurement:

Measure the correct insertion length by placing the tip of the gavage needle at the rat's

last rib and the hub at the corner of the mouth.[10] Mark the needle at the level of the

incisors to ensure proper depth and avoid insertion into the trachea.

Administration:

Attach the syringe containing the calculated dose of PF-4136309 formulation to the

gavage needle.

Gently insert the gavage needle into the diastema (the gap between the incisors and

molars) and advance it along the roof of the mouth towards the esophagus.[10]

The needle should pass smoothly without resistance. If the animal struggles or gasps, the

needle may be in the trachea and should be immediately withdrawn.[10]

Once the needle is at the predetermined depth, slowly administer the formulation.
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Post-Administration Monitoring:

Carefully remove the gavage needle.

Return the rat to its cage and monitor for any signs of distress, such as difficulty breathing

or lethargy.
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Caption: Experimental workflow for PF-4136309 oral gavage in rats.
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Caption: PF-4136309 mechanism of action on the CCR2 signaling pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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